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Compound of Interest

Compound Name: 2-(2-Aminoethylamino)ethanol-d4

Cat. No.: B565554 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
2-(2-Aminoethylamino)ethanol-d4 (AEEA-d4) is a deuterated stable isotope-labeled analog

of 2-(2-Aminoethylamino)ethanol. It serves as a valuable internal standard in quantitative

bioanalytical studies using mass spectrometry, particularly in the fields of pharmacokinetics

(Absorption, Distribution, Metabolism, and Excretion - ADME) and metabolic pathway

research[1]. Its use allows for precise quantification of the unlabeled parent compound by

correcting for variations during sample preparation and analysis. AEEA-d4 is also a labeled

intermediate in the synthesis of labeled Mitoxantrone[1][2].

This document provides a detailed protocol for the preparation, handling, and storage of AEEA-

d4 stock solutions to ensure accuracy, consistency, and stability for research applications.

Physicochemical and Handling Data
Quantitative data for 2-(2-Aminoethylamino)ethanol-d4 is summarized in the table below.

Proper handling and storage are critical for maintaining the integrity of the compound.
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Property Value Reference

CAS Number 1246819-88-4 [1][2][3]

Molecular Formula C₄H₈D₄N₂O [2][4]

Molecular Weight 108.18 g/mol [2][3][4]

Appearance Colorless oily liquid [1][2]

Purity Typically ≥98% (atom D) [1][2]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), Methanol,

Chloroform, Dichloromethane

[1][2]

Storage (Neat)
Store at 2-8°C, protected from

air and light
[1][2]

Key Hazards

Causes severe skin burns and

eye damage. Suspected of

damaging fertility or the unborn

child. May cause an allergic

skin reaction.

[5]

Safety Precautions
2-(2-Aminoethylamino)ethanol and its analogs are hazardous. All handling should be

performed in a certified chemical fume hood by trained personnel.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves

(e.g., nitrile), and safety glasses or goggles[5].

Handling: Avoid contact with skin and eyes. Do not inhale vapors or mists[5][6]. The

compound is a lachrymator (induces tearing)[6].

Incompatibilities: Avoid contact with strong oxidizing agents, acids, copper, zinc, and iron[6].

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations

for hazardous waste.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO. The procedure can

be adapted for other solvents and concentrations.

4.1 Materials and Equipment

2-(2-Aminoethylamino)ethanol-d4 (CAS: 1246819-88-4)

Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade

Analytical balance (readable to 0.01 mg)

Calibrated micropipettes (P200, P1000)

1.5 mL amber glass autosampler vials or cryovials with PTFE-lined screw caps

Vortex mixer

Chemical fume hood

4.2 Step-by-Step Procedure

Equilibration: Before opening, allow the vial of AEEA-d4 to warm to room temperature for at

least 20 minutes. This prevents condensation of atmospheric moisture, as the compound is

hygroscopic[7].

Weighing:

Tare a clean, empty amber glass vial on the analytical balance.

Carefully add approximately 1.08 mg of AEEA-d4 directly into the tared vial. Record the

exact weight.

Note: As an oily liquid, direct weighing into the final vial is recommended over using

weighing paper to minimize transfer loss.
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Dissolution:

Using a calibrated micropipette, add 900 µL of anhydrous DMSO to the vial containing the

AEEA-d4.

Cap the vial securely and vortex for 60 seconds or until the oily liquid is completely

dissolved. A brief sonication may be used if necessary.

Add another 100 µL of DMSO to bring the final volume to 1.0 mL. Vortex briefly to ensure

homogeneity.

Calculation of Final Concentration:

Use the following formula to determine the precise concentration of the stock solution:

Concentration (M) = Mass (g) / (Molecular Weight ( g/mol ) * Volume (L))

Example Calculation:

Mass = 1.08 mg = 0.00108 g

Molecular Weight = 108.18 g/mol

Volume = 1.0 mL = 0.001 L

Concentration = 0.00108 g / (108.18 g/mol * 0.001 L) ≈ 0.01 M (or 10 mM)

4.3 Storage and Stability

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in amber glass or polypropylene vials.

Long-Term Storage: Store the aliquoted stock solution at -20°C or -80°C for long-term

stability.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

preparation date.

Workflow Diagram
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The following diagram illustrates the key steps in the preparation of the 2-(2-
Aminoethylamino)ethanol-d4 stock solution.

Start
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Click to download full resolution via product page

Caption: Workflow for preparing AEEA-d4 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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